N-(3-fluorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H11FN4O2S/c1-7-11(19)15-12(17-16-7)20-6-10(18)14-9-4-2-3-8(13)5-9/h2-5H,6H2,1H3,(H,14,18)(H,15,17,19)
• InChI Key: CAFFQNGNMHZOEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C12H11FN4O2S
• Molecular Weight: 294.31 g/mol

Description

N-(3-fluorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C12H11FN4O2S and its molecular weight is 294.3. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activities

• Antibacterial Agents : A study by Abdulrahman S. Alharbi and N. A. Alshammari (2019) synthesized fluorine-substituted amino-1,2,4-triazines, which were evaluated in vitro as antibacterial agents. These compounds showed significant activity against various bacterial strains, including Bacillus subtilis and Staphylococcus aureus (Alharbi & Alshammari, 2019).

• Antifungal and Apoptotic Effects : A study investigated the antifungal and apoptotic effects of triazole-oxadiazoles against Candida species. Compounds exhibited potent antifungal activity and were non-toxic against healthy cells, indicating their potential as safe antifungal agents (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Anticancer Activity

• Synthesis and Anticancer Activity : Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides were synthesized and evaluated for their in vitro anticancer and antibacterial activities. One compound exhibited selective activity against non-small cell lung and CNS cancer cell lines, highlighting the potential for targeted cancer therapies (Berest et al., 2011).

Antiviral Activity

• Anti-HIV-1 and CDK2 Inhibitors : A study by M. Makki, R. M. Abdel-Rahman, and K. A. Khan (2014) explored the synthesis of fluorine-substituted 1,2,4-triazinones as potential anti-HIV-1 and CDK2 inhibitors. Several compounds displayed very good anti-HIV activity and significant CDK2 inhibition, suggesting their potential as dual-purpose therapeutic agents (Makki, Abdel-Rahman, & Khan, 2014).

Molluscicidal Activity

• Molluscicidal Agents : New fluorine and phosphorus-substituted compounds were synthesized and evaluated as molluscicidal agents against snails responsible for Bilharziasis diseases. The study indicates the potential use of these compounds in controlling snail populations to prevent the spread of Bilharziasis (Al-Romaizan, Makki, & Abdel-Rahman, 2014).